Cas no 50263-71-3 (2,4(3H,5H)-Furandione, 3,3-diethyl-)

• Product Name: 2,4(3H,5H)-Furandione, 3,3-diethyl-
• CAS No: 50263-71-3
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5262339
• Update Time: 2026-03-09

2,4(3H,5H)-Furandione, 3,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(3H,5H)-Furandione, 3,3-diethyl-

• Inchi： 1S/C8H12O3/c1-3-8(4-2)6(9)5-11-7(8)10/h3-5H2,1-2H3
• InChI Key： VZHOMRHAISFKEA-UHFFFAOYSA-N
• SMILES： O1CC(=O)C(CC)(CC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2,4(3H,5H)-Furandione, 3,3-diethyl-

Professional Introduction to CAS No 50263-71-3 and Product Name: 2,4(3H,5H)-Furandione, 3,3-diethyl-

2,4(3H,5H)-Furandione, 3,3-diethyl-, identified by the chemical identifier CAS No 50263-71-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the dione family and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of furan rings and diethyl substituents contributes to its distinct reactivity and makes it a valuable candidate for further investigation.

The compound's molecular structure consists of a central furan ring system with two ketone groups at the 2 and 4 positions, and diethyl groups attached at the 3 position. This configuration imparts a high degree of flexibility and reactivity, making it suitable for various chemical transformations. The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity.

In recent years, CAS No 50263-71-3 has been studied for its potential in developing novel pharmaceutical agents. The furandione core is known for its ability to interact with biological targets, making it a promising scaffold for drug discovery. Researchers have explored its derivatives as intermediates in the synthesis of bioactive molecules that exhibit antimicrobial, anti-inflammatory, and even anticancer properties.

One of the most compelling aspects of 2,4(3H,5H)-Furandione, 3,3-diethyl- is its role in developing metal-organic frameworks (MOFs). These frameworks are highly porous materials that can be tailored for specific applications such as gas storage, catalysis, and separation technologies. The furandione derivative's ability to form stable coordination complexes with transition metals makes it an excellent candidate for constructing MOFs with enhanced stability and functionality.

Recent advancements in computational chemistry have also highlighted the significance of CAS No 50263-71-3 in understanding molecular interactions at the quantum level. Molecular dynamics simulations have shown that this compound can form stable complexes with proteins and nucleic acids, suggesting its potential use in designing targeted therapeutic agents. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, which are crucial for drug development.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2,4(3H,5H)-Furandione, 3,3-diethyl-. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and hyperlipidemia. Further research is ongoing to elucidate the exact mechanisms by which these derivatives exert their effects and to optimize their pharmacological properties.

Moreover, the environmental impact of synthesizing and utilizing CAS No 50263-71-3 has been a focus of recent studies. Researchers are investigating sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more eco-friendly methods for producing this compound, ensuring that its use aligns with global efforts toward sustainability.

The versatility of Product Name: 2,4(3H,5H)-Furandione, 3,3-diethyl- extends beyond pharmaceutical applications. It has been explored as a building block for synthesizing advanced materials with unique electronic properties. These materials could find applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable conjugated systems makes it an attractive candidate for developing next-generation electronic components.

In conclusion,CAS No 50263-71-3 represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers in organic chemistry, pharmaceuticals, materials science, and environmental science. As research continues to uncover new possibilities for this compound,2,4(3H,5H)-Furandione, diethyl-substituted, is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.